Cas no 58579-51-4 (Anagrelide hydrochloride)

• Product Name: Anagrelide hydrochloride
• CAS No: 58579-51-4
• MF: C₁₀H₈Cl₃N₃O
• MW: 292.549018859863
• MDL: MFCD01720337
• CID: 57294
• PubChem ID: 135413494
• Update Time: 2025-11-06

Anagrelide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-Dichloro-5,10-dihydroimidazo[2,1-b]quinazolin-2(3H)-one hydrochloride
• 6,7-Dichloro-1,5-dihydroimidazo(2,1-b)-quinazolin-2(3H)-one monohydrochloride
• 6,7-Dichloro-1,5-dihydroimidazo[2,1-b]quinazolin-2(3H)-one monohydrochloride
• Anagrelide HCl
• Anagrelide Hydrochloride
• BL4162A
• 6,7-dichloro-5,10-dihydro-3H-imidazo[2,1-b]quinazolin-2-one,hydrochloride
• 6,7-Dichloro-1,5-dihydro-imidazo[2,1-b]quinazolin-2(3H)-one hydrochloride
• Agrylin
• Agrelin
• Xagrid
• Thromboreductin
• Anagrelid hydrochlorid
• Anagrelide (hydrochloride)
• BL 4162A
• Anagrelide hydrochloride [USAN]
• 6,7-dichloro-1,5-dihydroimidazo[2,1-b]quinazolin-2(3H)-one hydrochloride
• VNS4435G39
• Agrylin (TN)
• Z1888397835
• 6,7-Dichloro-3,5-dihydroimidazo[2,1-b]quinazolin-2(1H)-one hydrochloride
• BCP9000300
• AC-1309
• 6,7-dichloro-1H,2H,3H,5H-imidazolidino[2,1-b]quinazolin-2-one hydrochloride
• Anagrelide hydrochloride hydrate
• HY-B0523A
• AKOS015845752
• SW197648-2
• 6,7-DICHLORO-1,5-DIHYDROIMIDAZO(2,1-.BETA.)-QUINAZOLIN-2(3H)-ONE MONOHYDROCHLORIDE
• C10H8Cl3N3O
• Imidazo[2,6,7-dichloro-1,5-dihydro-, monochloride
• SMR000469168
• CHEBI:55345
• CHEMBL1200759
• SPD-422
• BMY-26538-01
• 6,7-dichloro-5,10-dihydro-3H-imidazo[2,1-b]quinazolin-2-one HCl
• BMY 26538-01
• NSC 724577
• NC00268
• Pharmakon1600-01505590
• ANAGRELIDE HYDROCHLORIDE [WHO-DD]
• s3172
• ANAGRELIDE HYDROCHLORIDE ANHYDROUS
• 58579-51-4
• Anagrelide hydrochloride (USP)
• SMR004702973
• MLS001401396
• 6,7-dichloro-5,10-dihydro-3H-imidazo[2,1-b]quinazolin-2-one;hydrochloride
• Anagrelide hydrochloride- Bio-X
• NSC724577
• SPD 422
• A869408
• 6,7-Dichloro-1,5-dihydroimidazo(2,1-b)-quinazolin-2(3H)-one monohydrochloride ; 6,7-Dichloro-1,5-dihydroimidazo[2,1-b]quinazolin-2(3H)-one monohydrochloride;Anagrelide hydrochloride
• AS-72918
• ANAGRELIDE HYDROCHLORIDE [VANDF]
• SCHEMBL318593
• BL-4162A
• EN300-185804
• BD164174
• Imidazo(2,1-b)quinazolin-2(3H)-one, 6,7-dichloro-1,5-dihydro-, monohydrochloride
• NSC-759170
• SCHEMBL18304651
• UNII-VNS4435G39
• KRN-654
• 6,7-dichloro-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one;hydrochloride
• Xagrid (TN)
• NSC-724577
• MFCD01720337
• Q27124246
• MLS006011205
• CCG-101018
• NSC759170
• NSC 759170
• IMIDAZO(2,1-.BETA.)QUINAZOLIN-2(3H)-ONE, 6,7-DICHLORO-1,5-DIHYDRO-, MONOHYDROCHLORIDE
• AKOS015966621
• 6,7-dichloro-2H,3H,5H,10H-imidazo[2,1-b]quinazolin-2-one hydrochloride
• CCG-265012
• TVWRQCIPWUCNMI-UHFFFAOYSA-N
• BCP04920
• D02933
• 6,7-Dichloro-1,5-dihydroimidazo[2,1-b]quinazolin-2(3H)-one monohydrochloride
• Anagrelide HCL
• 6,7-Dichloro-3,5-dihydro-1H-imidazo[2,1-B]quinazolin-2-one hydrochloride
• DA-70835
• Anagrelide hydrochloride

• MDL： MFCD01720337
• Inchi： 1S/C10H7Cl2N3O.ClH/c11-6-1-2-7-5(9(6)12)3-15-4-8(16)14-10(15)13-7;/h1-2H,3-4H2,(H,13,14,16);1H
• InChI Key： TVWRQCIPWUCNMI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CN1C(=N2)NC(C1)=O)Cl.Cl

Computed Properties

• Exact Mass: 290.97300
• Monoisotopic Mass: 290.973295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7

Experimental Properties

• Color/Form: No data available
• Density: 1.77
• Melting Point: >280°C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: soluble1mg/mL, clear (warmed)
• PSA: 44.70000
• LogP: 2.43060
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: No data available

Anagrelide hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Anagrelide hydrochloride

Anagrelide Hydrochloride (CAS No. 58579-51-4): A Comprehensive Overview

Anagrelide hydrochloride (CAS No. 58579-51-4) is a potent and selective inhibitor of platelet production, primarily used in the treatment of essential thrombocythemia (ET) and other myeloproliferative disorders. This compound has gained significant attention in the medical community due to its efficacy in reducing platelet counts and managing the associated symptoms of these conditions. In this comprehensive overview, we will delve into the chemical properties, pharmacological actions, clinical applications, and recent research advancements related to Anagrelide hydrochloride.

Chemical Properties and Structure

Anagrelide hydrochloride is a white to off-white crystalline powder with the molecular formula C13H16N2O·HCl and a molecular weight of 248.74 g/mol. It is soluble in water and ethanol but insoluble in most organic solvents. The compound's structure consists of a benzimidazole ring system, which is crucial for its biological activity. The hydrochloride salt form enhances its stability and bioavailability, making it suitable for pharmaceutical formulations.

Pharmacological Actions

The primary mechanism of action of Anagrelide hydrochloride involves the inhibition of megakaryocyte maturation and platelet production in the bone marrow. It selectively targets the megakaryocyte lineage without significantly affecting other hematopoietic cells. This selective inhibition is attributed to its ability to block specific signaling pathways involved in megakaryocyte differentiation and platelet release. Additionally, Anagrelide hydrochloride has been shown to reduce platelet aggregation and improve blood flow, which can be beneficial in preventing thrombotic events associated with high platelet counts.

Clinical Applications

Anagrelide hydrochloride is primarily used in the treatment of essential thrombocythemia (ET), a myeloproliferative disorder characterized by an elevated platelet count. The drug has been approved by regulatory agencies such as the FDA for this indication due to its efficacy in reducing platelet counts and alleviating symptoms such as headaches, dizziness, and visual disturbances. Clinical trials have demonstrated that Anagrelide hydrochloride can achieve significant reductions in platelet levels within weeks of initiation, with sustained effects over long-term use.

Beyond ET, there is growing interest in exploring the potential applications of Anagrelide hydrochloride in other myeloproliferative disorders such as polycythemia vera (PV) and primary myelofibrosis (PMF). Preliminary studies suggest that it may be effective in reducing splenomegaly and improving quality of life in patients with these conditions. However, further research is needed to establish its efficacy and safety profile in these settings.

Safety Profile and Side Effects

While Anagrelide hydrochloride is generally well-tolerated, it can cause several side effects that require careful monitoring. Common side effects include headache, diarrhea, palpitations, and fluid retention. More serious adverse events such as heart failure and arrhythmias have been reported, particularly in patients with pre-existing cardiovascular conditions. Therefore, regular cardiac monitoring is recommended during treatment.

To minimize the risk of side effects, clinicians often start patients on a low dose of Anagrelide hydrochloride and gradually titrate up to achieve the desired therapeutic effect. Close monitoring of platelet counts and cardiovascular parameters is essential to ensure safe and effective use of the drug.

Recent Research Advancements

The field of myeloproliferative disorders has seen significant advancements in recent years, driven by a deeper understanding of the underlying molecular mechanisms. One area of active research involves the exploration of combination therapies involving Anagrelide hydrochloride. Studies have shown that combining Anagrelide hydrochloride strong> with JAK inhibitors or other targeted therapies may enhance its efficacy while reducing side effects.

Another promising area of research focuses on identifying biomarkers that can predict response to treatment with Anagrelide hydrochloride strong>. Recent studies have identified specific genetic mutations and protein expression patterns that may correlate with better outcomes. These findings could lead to more personalized treatment approaches, tailoring therapy to individual patient characteristics.

In addition to clinical research, there is ongoing work to improve the formulation and delivery methods of < strong >Anagrel ide hydro chlor ide< /longtailword>. Novel drug delivery systems such as sustained-release formulations are being developed to enhance patient compliance and reduce dosing frequency. These advancements have the potential to improve both the efficacy and safety profile of this important therapeutic agent.